Cas no 215870-77-2 (Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate)

• Product Name: Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate
• CAS No: 215870-77-2
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 2131329
• Update Time: 2025-06-15

Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-Pyridyl)isoxazole-3-carboxylate
• Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C11H10N2O3/c1-2-15-11(14)9-6-10(16-13-9)8-4-3-5-12-7-8/h3-7H,2H2,1H3
• InChI Key： CUICXDWMZZQEMJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate

Research Brief on Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate (CAS: 215870-77-2)

Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate (CAS: 215870-77-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate as a key intermediate in the synthesis of more complex molecules. Its unique structure, featuring both a pyridine and an oxazole ring, makes it a valuable scaffold for the development of novel bioactive compounds. Researchers have explored its use in the design of inhibitors targeting various enzymes and receptors, particularly in the context of inflammatory and oncological diseases.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate has been utilized as a building block in the synthesis of small-molecule inhibitors that selectively target specific kinases, offering promising leads for the development of new anticancer therapies.

In addition to its applications in oncology, recent research has also investigated the compound's potential in addressing neurodegenerative disorders. Preliminary studies suggest that derivatives of Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate may exhibit neuroprotective effects, possibly through modulation of oxidative stress and inflammation pathways. These findings open new avenues for the development of therapeutic agents for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological improvements are crucial for scaling up the compound's production to meet the demands of preclinical and clinical studies.

Despite the promising potential of Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate, challenges remain in its development as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacological studies. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its efficacy and safety profile.

In conclusion, Ethyl 5-(pyridin-3-yl)-1,2-oxazole-3-carboxylate represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its role in the development of kinase inhibitors and potential neuroprotective agents underscores its significance in addressing unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its clinical translation.